2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H20N2O3/c1-17-11-13-19(14-12-17)26-23(28)16-27-15-21(24(29)18-7-3-2-4-8-18)25(30)20-9-5-6-10-22(20)27/h2-15H,16H2,1H3,(H,26,28)
• InChI Key: FGJAEGSXCLLNLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H20N2O3
• Molecular Weight: 396.4 g/mol

Description

2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide, also known as BQCA, is a chemical compound that has been studied for its potential use in scientific research. BQCA belongs to the class of compounds known as quinolones, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Applications

• A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, including analogues similar to 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide, were designed and synthesized. These compounds demonstrated significant broad-spectrum antitumor activity, with some showing selective activities toward specific cancer cell lines. Molecular docking studies indicated a similar binding mode to known inhibitors, suggesting their mechanism of action may involve inhibition of key enzymes or receptor sites (Al-Suwaidan et al., 2016).
• Another study focused on the synthesis of isoquinolines, a structural category to which this compound belongs. These compounds were investigated for their antimicrobial activity, showcasing the potential of such molecules in developing new antimicrobial agents (Desai et al., 2007).

Pharmacological Applications

• The compound's structural analogues were evaluated for their therapeutic efficacy in treating diseases such as Japanese encephalitis. A novel anilidoquinoline derivative showed significant antiviral and antiapoptotic effects in vitro, along with a decrease in viral load and an increase in survival in vivo, highlighting the potential pharmacological applications of these compounds (Ghosh et al., 2008).
• Another research effort revealed the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives, showcasing the potential of this compound and its related compounds in the development of constrained amino acid derivatives with potential pharmacological applications (Szakonyi et al., 2002).